Cas no 15833-16-6 (3-Ethyl-5-methyl-1,3-oxazolidin-2-one)

• Product Name: 3-Ethyl-5-methyl-1,3-oxazolidin-2-one
• CAS No: 15833-16-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 2779859
• PubChem ID: 13432448
• Update Time: 2024-03-01

3-Ethyl-5-methyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5-methyl-oxazolidin-2-one
• 3-Ethyl-5-methyl-1,3-oxazolidin-2-one

• Inchi： 1S/C6H11NO2/c1-3-7-4-5(2)9-6(7)8/h5H,3-4H2,1-2H3
• InChI Key： HYHMIWHSPXCIED-UHFFFAOYSA-N
• SMILES： O1C(N(CC)CC1C)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones